Cas no 6730-41-2 ((3-nitrophenyl)[(2,4,6-trimethylphenyl)sulfonyl]azanide)

• Product Name: (3-nitrophenyl)[(2,4,6-trimethylphenyl)sulfonyl]azanide
• CAS No: 6730-41-2
• MF: C₁₅H₁₅N₂O₄S
• MW: 319.355602502823
• CID: 1716638
• PubChem ID: 5211516
• Update Time: 2025-04-21

(3-nitrophenyl)[(2,4,6-trimethylphenyl)sulfonyl]azanide Chemical and Physical Properties

Names and Identifiers

• (3-nitrophenyl)[(2,4,6-trimethylphenyl)sulfonyl]azanide
• (3-nitrophenyl)-(2,4,6-trimethylphenyl)sulfonylazanide
• DTXSID40410280
• 6730-41-2
• (3-Nitrophenyl)(2,4,6-trimethylbenzene-1-sulfonyl)azanide

• Inchi： 1S/C15H15N2O4S/c1-10-7-11(2)15(12(3)8-10)22(20,21)16-13-5-4-6-14(9-13)17(18)19/h4-9H,1-3H3/q-1
• InChI Key： YWIHQOITVGWXTN-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)([N-]C1C=CC=C(C=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 319.07535
• Monoisotopic Mass: 319.07525314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• PSA: 91.38